Cas no 21711-17-1 (1,6,8-Trioxa-dispiro[4.1.4.2]tridec-12-ene)

• Product name: 1,6,8-Trioxa-dispiro[4.1.4.2]tridec-12-ene
• CAS No: 21711-17-1
• MF: C₁₀H₁₄O₃
• MW: 182.216
• CID: 2836023
• PubChem ID: 55254618

1,6,8-Trioxa-dispiro[4.1.4.2]tridec-12-ene Chemical and Physical Properties

Names and Identifiers

• 1859-22-9
• 1,6,8-Trioxadispiro[4.1.4~7~.2~5~]tridec-12-ene
• 4,6,8-trioxadispiro[4.1.47.25]tridec-12-ene
• 21711-17-1
• AKOS006290834
• 1,6,8-TRIOXA-DISPIRO[4.1.4.2]TRIDEC-12-ENE
• DTXSID80716995
• 1,6,8-Trioxa-dispiro[4.1.4.2]tridec-12-ene

• Inchi： InChI=1S/C10H14O3/c1-3-9(11-7-1)5-6-10(13-9)4-2-8-12-10/h5-6H,1-4,7-8H2
• InChI Key： QVGJPFJLAOGTLJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 182.094294304Da
• Monoisotopic Mass: 182.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų
• XLogP3: 0.9